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Part 1: Executive Summary & Chemical Identity

3-amino-N-(o-tolyl)benzamide is a synthetic organic compound belonging to the class of N-
arylbenzamides. It is characterized by a benzamide core substituted with an amino group at the
meta (3-) position and an ortho-tolyl (2-methylphenyl) group on the amide nitrogen.[1]

This structure serves as a versatile privileged scaffold in drug discovery. Its core connectivity
mimics key interactions found in several bioactive classes:

e PARP Inhibitors: As a derivative of 3-aminobenzamide (3-AB), it probes the tolerance of the
NAD+ binding pocket for bulky N-substituents.

» Kinase Inhibitors: The benzamide motif is a common linker in Type Il kinase inhibitors (e.g.,
Imatinib analogues), where the amide bond directs the inhibitor into the "back pocket” of the
kinase.

o Synthetic Intermediates: The free amino group allows for further diversification into ureas,
sulfonamides, or complex heterocycles.
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“hemical Identity Table[2][3][4]

Property

Detail

IUPAC Name

3-amino-N-(2-methylphenyl)benzamide

Common Name

3-amino-N-(o-tolyl)benzamide

CAS Number 14315-20-9
Molecular Formula C14H14N20
Molecular Weight 226.27 g/mol

Core Scaffold

3-Aminobenzamide

Key Substituents

3-Amino (aniline-like), N-(o-tolyl) (steric

hindrance)

LogP (Predicted)

~2.3 (Moderate lipophilicity)

H-Bond Donors/Acceptors

2/2

Part 2: Synthesis & Production Protocols

The synthesis of 3-amino-N-(o-tolyl)benzamide is typically achieved through a robust two-step

sequence: Nucleophilic Acyl Substitution followed by Nitro Reduction. This pathway ensures

high regioselectivity and yield.
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Caption: Two-step synthesis pathway from 3-nitrobenzoyl chloride and o-toluidine.

Detailed Experimental Protocol
Step 1: Amide Coupling (Formation of 3-nitro-N-(o-
tolyl)benzamide)

» Reagents: 3-Nitrobenzoyl chloride (1.0 eq), o-Toluidine (1.0 eq), Triethylamine (1.2 eq),
Dichloromethane (DCM) (anhydrous).

e Procedure:

o

Dissolve o-toluidine and triethylamine in anhydrous DCM under nitrogen atmosphere.
o Cool the solution to 0°C in an ice bath.

o Add 3-nitrobenzoyl chloride (dissolved in minimal DCM) dropwise over 30 minutes to
control exotherm.

o Allow the mixture to warm to room temperature (RT) and stir for 4—12 hours.

o Workup: Quench with water. Wash the organic layer with 1M HCI (to remove unreacted
amine), then saturated NaHCOs (to remove acid), and finally brine.

o Purification: Recrystallize from ethanol or flash chromatography (Hexane/EtOACc).

Step 2: Nitro Reduction (Formation of 3-amino-N-(o-
tolyl)benzamide)

» Reagents: 3-Nitro-N-(o-tolyl)benzamide (from Step 1), Iron powder (5.0 eq), Ammonium
chloride (5.0 eq), Ethanol/Water (4:1).

e Procedure:
o Suspend the nitro compound in Ethanol/Water.
o Add Iron powder and Ammonium chloride.

o Reflux the mixture vigorously for 2—4 hours. Monitor by TLC (disappearance of nitro spot).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot
ethanol.

o Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate.

o Purification: The crude amine is often pure enough, or can be recrystallized from
toluene/heptane.

Part 3: Medicinal Chemistry & SAR Analysis

The biological relevance of 3-amino-N-(o-tolyl)benzamide is best understood through its
relationship to 3-aminobenzamide (3-AB), a reference PARP inhibitor.

PARP Inhibition & DNA Repair

e Mechanism: PARP enzymes (PARP-1, PARP-2) detect DNA strand breaks and synthesize
poly(ADP-ribose) chains to signal repair machinery. 3-Aminobenzamide mimics the
nicotinamide moiety of NAD+, binding to the donor site of the enzyme.

e SAR of N-Substitution:

o The primary amide (-CONH3z) of 3-AB forms critical hydrogen bonds with Gly863 and
Ser904 in the PARP-1 active site.

o Substitution on the Amide Nitrogen: Generally, bulky N-substituents (like the o-tolyl group)
reduce potency against PARP-1 because they clash with the steric constraints of the
nicotinamide pocket.

o Selectivity: However, N-substituted benzamides are often explored to gain selectivity for
other PARP isoforms (e.g., Tankyrases) or to improve pharmacokinetic properties
(lipophilicity, membrane permeability) compared to the highly polar 3-AB.

Kinase Inhibition (Type II)

e Benzamide Linker: Many Type Il kinase inhibitors (which bind to the inactive DFG-out
conformation) utilize a benzamide motif to link the "hinge binder" (often a heterocycle) to the
"allosteric pocket binder" (often a hydrophobic aryl group).
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e Role of 3-Amino Group: In this context, the 3-amino group of 3-amino-N-(o-tolyl)benzamide
serves as a handle. It can be reacted with isocyanates or acid chlorides to attach the "hinge
binding" moiety, while the N-(o-tolyl) group serves as the hydrophobic "tail" that occupies the
allosteric pocket.

Structural Activity Relationship (SAR) Diagram

N-(o-tolyl) Group:
Amide Linker (-CONH-): Hydrophobic interaction,
Rigid spacer, H-bond donor/acceptor Steric clash in PARP1,
Selectivity filter

3-Amino Group (-NH2):
Essential for H-bonding (PARP)
or Linker attachment (Kinase)

Click to download full resolution via product page

Caption: Structure-Activity Relationship (SAR) breakdown of the 3-amino-N-(o-tolyl)benzamide
scaffold.

Part 4: Biological Assay Protocols

To validate the activity of this molecule, researchers typically employ a PARP Inhibition Assay.

PARP1 Chemiluminescent Assay Protocol

Objective: Determine the 1Cso of 3-amino-N-(o-tolyl)benzamide against PARP1.

e Preparation:

o

Plate: 96-well histone-coated microplate.

o

Buffer: 50 mM Tris-HCI (pH 8.0), 25 mM MgClz, 0.1 mg/mL BSA.

[¢]

Substrate: Biotinylated NAD+.

[¢]

Enzyme: Recombinant Human PARP1 (0.5 U/well).
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o Workflow:
o Add PARP1 enzyme to the histone-coated wells.

o Add test compound (3-amino-N-(o-tolyl)benzamide) at varying concentrations (e.g., 0.1
MM to 100 pM) in DMSO (final DMSO < 1%).

o Incubate for 15 minutes at RT to allow inhibitor binding.
o Initiate reaction by adding Biotin-NAD+ and activated DNA (to stimulate PARP).
o Incubate for 60 minutes at RT.
o Wash wells with PBS-T (PBS + 0.05% Tween-20).
o Add Streptavidin-HRP conjugate and incubate for 30 minutes.
o Wash and add chemiluminescent HRP substrate.
o Read: Measure luminescence on a plate reader.
e Analysis:
o Plot Luminescence vs. Log[Concentration].
o Calculate ICso using non-linear regression (Sigmoidal dose-response).

o Note: Expect ICso > 10 uM (lower potency than unsubstituted 3-aminobenzamide due to
steric hindrance).

Part 5: References

¢ Sigma-Aldrich. (2025). 3-Amino-N-(o-tolyl)benzamide Product Information (CAS 14315-20-
9).[2] Link

e Purnell, M. R., & Whish, W. J. (1980). Novel inhibitors of poly(ADP-ribose) synthetase.
Biochemical Journal, 185(3), 775—777. (Foundational text on 3-aminobenzamide SAR). Link

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.guidechem.com/encyclopedia/es/benzamide-2-amino-n-3-methylph-dic254948.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F6248052%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Virag, L., & Szabd, C. (2002). The Therapeutic Potential of Poly(ADP-Ribose) Polymerase
Inhibitors. Pharmacological Reviews, 54(3), 375-429. (Comprehensive review of PARP
inhibitor structures). Link

e PubChem. (2025).[3][4] Compound Summary: 3-amino-N-(2-methylphenyl)benzamide.[1]
[2][5][6] National Library of Medicine.[7] Link

¢ Cai, X., et al. (2010). Discovery of 3-aminobenzamide derivatives as potent PARP inhibitors.
Bioorganic & Medicinal Chemistry Letters. (General reference for benzamide SAR).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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